ethyl (2Z)-2-cyano-2-pyrrolidin-2-ylideneacetate
Description
Ethyl (2Z)-cyano(pyrrolidin-2-ylidene)acetate is a chemical compound with the molecular formula C8H13NO2 It is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocycle
Preparation Methods
Synthetic Routes and Reaction Conditions: Ethyl (2Z)-cyano(pyrrolidin-2-ylidene)acetate can be synthesized via a 1,3-dipolar cycloaddition reaction. This involves the reaction of hydrogen-bond-assisted azomethine ylides with β-bromo-β-nitrostyrenes. The azomethine ylides are generated from 2-(benzylamino)-2-(1,3-dioxo-1,
Properties
CAS No. |
66751-25-5 |
|---|---|
Molecular Formula |
C9H12N2O2 |
Molecular Weight |
180.2 g/mol |
IUPAC Name |
ethyl (2Z)-2-cyano-2-pyrrolidin-2-ylideneacetate |
InChI |
InChI=1S/C9H12N2O2/c1-2-13-9(12)7(6-10)8-4-3-5-11-8/h11H,2-5H2,1H3/b8-7- |
InChI Key |
XKLWQLVGHXGWBU-FPLPWBNLSA-N |
SMILES |
CCOC(=O)C(=C1CCCN1)C#N |
Isomeric SMILES |
CCOC(=O)/C(=C\1/CCCN1)/C#N |
Canonical SMILES |
CCOC(=O)C(=C1CCCN1)C#N |
Key on ui other cas no. |
66751-25-5 |
Origin of Product |
United States |
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